methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate

• IUPAC Name: methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate
• InChI: InChI=1S/C14H18N4S/c1-19-14(16-12-15)18-9-7-17(8-10-18)11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3/b16-14+
• InChI Key: JPUVVMXEFDSEIV-JQIJEIRASA-N
• Canonical SMILES: CSC(=NC#N)N1CCN(CC1)CC2=CC=CC=C2
• Isomeric SMILES: CS/C(=N/C#N)/N1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C14H18N4S
• Molecular Weight: 274.39 g/mol

Description

The compound with the identifier “methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound “methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate” involves multiple steps, including the formation of intermediate compounds and their subsequent reactions under specific conditions. The exact synthetic route and reaction conditions can vary depending on the desired purity and yield of the final product. Common methods include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to facilitate the reactions.

Industrial Production Methods: In industrial settings, the production of “this compound” is typically carried out in large-scale reactors with precise control over reaction parameters. This ensures consistent quality and high yield of the compound. The process may involve continuous monitoring and adjustment of reaction conditions to optimize the production efficiency.

Chemical Reactions Analysis

Types of Reactions: The compound “methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate” undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of specific functional groups within the compound’s structure.

Common Reagents and Conditions: Common reagents used in the reactions of “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pH, and solvent choice, play a crucial role in determining the reaction pathway and the products formed.

Major Products Formed: The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can include various derivatives of the original compound, each with distinct chemical and physical properties.

Scientific Research Applications

Chemistry: In the field of chemistry, “methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate” is used as a reagent in various synthetic reactions. Its unique chemical properties make it a valuable tool for the development of new compounds and materials.

Biology: In biological research, “this compound” is studied for its potential effects on biological systems. This includes its interactions with proteins, enzymes, and other biomolecules, which can provide insights into its potential therapeutic applications.

Medicine: The compound “this compound” has shown promise in medical research, particularly in the development of new drugs and treatments. Its ability to interact with specific molecular targets makes it a candidate for further investigation in the treatment of various diseases.

Industry: In industrial applications, “this compound” is used in the production of various chemical products. Its unique properties make it suitable for use in the manufacture of specialty chemicals, polymers, and other materials.

Mechanism of Action

The mechanism of action of “methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate” involves its interaction with specific molecular targets within biological systems. This can include binding to proteins, enzymes, and other biomolecules, leading to changes in their activity and function. The pathways involved in these interactions are complex and can vary depending on the specific context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “methyl (1E)-4-benzyl-N-cyanopiperazine-1-carboximidothioate” include those with similar chemical structures and properties. These compounds can be identified using databases such as PubChem, which provide information on structurally related molecules.

Uniqueness: The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties. This makes it distinct from other similar compounds and highlights its potential for various scientific and industrial applications.

Conclusion

The compound “this compound” is a versatile chemical entity with a wide range of applications in chemistry, biology, medicine, and industry. Its unique properties and interactions with molecular targets make it a valuable subject of study in scientific research.